3-[2-(benzenesulfonyl)ethyl]-7-(piperidine-1-sulfonyl)-2H-1lambda6,2,4-benzothiadiazine-1,1-dione

• IUPAC Name: 3-[2-(benzenesulfonyl)ethyl]-7-piperidin-1-ylsulfonyl-4H-1λ6,2,4-benzothiadiazine 1,1-dioxide
• InChI: InChI=1S/C20H23N3O6S3/c24-30(25,16-7-3-1-4-8-16)14-11-20-21-18-10-9-17(15-19(18)31(26,27)22-20)32(28,29)23-12-5-2-6-13-23/h1,3-4,7-10,15H,2,5-6,11-14H2,(H,21,22)
• InChI Key: SDXPQGUMZKSVRX-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)S(=O)(=O)C2=CC3=C(C=C2)NC(=NS3(=O)=O)CCS(=O)(=O)C4=CC=CC=C4
• Molecular Formula: C20H23N3O6S3
• Molecular Weight: 497.6 g/mol

Description

The compound contains several functional groups including a benzene ring, a piperidine ring, and sulfonyl groups. The presence of these functional groups suggests that the compound could have interesting chemical properties and potential applications in medicinal chemistry.

Synthesis Analysis

While specific synthesis methods for this compound are not available, general methods for synthesizing compounds with similar functional groups involve reactions such as electrophilic aromatic substitution and the conversion of alcohols to sulfonate esters.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The benzene and piperidine rings are likely to contribute to the compound’s three-dimensional structure.

Chemical Reactions Analysis

The compound’s reactivity would be influenced by its functional groups. For example, the benzene ring could undergo electrophilic aromatic substitution, and the sulfonyl groups could participate in nucleophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure and functional groups. For example, the presence of sulfonyl groups could affect the compound’s solubility and reactivity.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use, particularly if it is intended for use as a drug. The presence of a piperidine ring suggests potential biological activity.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. As a general rule, compounds containing sulfonyl groups should be handled with care due to their potential reactivity.

Future Directions

The future directions for research on this compound could include exploring its potential applications in medicinal chemistry, given the presence of a piperidine ring and sulfonyl groups.